Cas no 2171945-93-8 (1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde)
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde
- EN300-1620233
- 2171945-93-8
-
- Inchi: 1S/C12H20O/c1-9(10-4-5-10)6-12(8-13)7-11(12,2)3/h8-10H,4-7H2,1-3H3
- InChI Key: FHLPJOANIIXUOK-UHFFFAOYSA-N
- SMILES: O=CC1(CC(C)C2CC2)CC1(C)C
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620233-0.05g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 0.05g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-0.1g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 0.1g |
$1496.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-0.25g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 0.25g |
$1564.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-0.5g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 0.5g |
$1632.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-1.0g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 1g |
$1701.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-2.5g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 2.5g |
$3332.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-5.0g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 5g |
$4930.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-10.0g |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 10g |
$7312.0 | 2023-06-04 | ||
| Enamine | EN300-1620233-50mg |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 50mg |
$1247.0 | 2023-09-22 | ||
| Enamine | EN300-1620233-100mg |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde |
2171945-93-8 | 100mg |
$1307.0 | 2023-09-22 |
1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde
1-(2-Cyclopropylpropyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde: A Comprehensive Overview
The compound with CAS No. 2171945-93-8, commonly referred to as 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropane ring fused with a carbaldehyde group and a cyclopropylpropyl substituent. The cyclopropane core of the molecule contributes to its stability and reactivity, making it an interesting subject for both academic and industrial research.
Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to form strong interactions with biological targets. The carbaldehyde group in this compound adds another layer of functionality, enabling it to participate in various chemical reactions such as condensations and oxidations. This dual functionality makes 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde a versatile building block in organic synthesis.
One of the most notable advancements in the study of this compound involves its application in the synthesis of bioactive molecules. Researchers have demonstrated that the cyclopropylpropyl substituent can enhance the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity. This has led to increased interest in using this compound as a precursor for developing novel therapeutic agents.
Furthermore, the dimethyl substitution on the cyclopropane ring has been shown to influence the molecule's electronic properties, making it more amenable to specific types of chemical transformations. For instance, recent experiments have revealed that this substitution pattern facilitates selective oxidation reactions, which are crucial for generating highly functionalized derivatives.
In terms of synthesis, 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde can be prepared through a variety of methods, including alkylation and cyclization reactions. One innovative approach involves the use of transition metal catalysts to achieve high yields and selectivity. These methods not only simplify the synthesis process but also pave the way for large-scale production.
The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For example, its rigid structure and conjugated system could be exploited in designing new materials with enhanced mechanical or electronic properties. Preliminary studies suggest that incorporating this compound into polymer matrices could lead to materials with improved thermal stability and mechanical strength.
Looking ahead, ongoing research is focused on exploring the biological activity of 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde derivatives. Early results indicate potential anti-inflammatory and antioxidant properties, which could open new avenues for its use in healthcare products. Additionally, efforts are being made to optimize its synthesis further to reduce costs and improve scalability.
In conclusion, 1-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carbaldehyde is a multifaceted compound with promising applications across various fields. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology. As advancements in synthetic methods and biological studies continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.
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